N-(1,3-benzodioxol-5-yl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C25H20N2O7S/c1-32-17-7-9-18(10-8-17)35(30,31)23-13-27(20-5-3-2-4-19(20)25(23)29)14-24(28)26-16-6-11-21-22(12-16)34-15-33-21/h2-13H,14-15H2,1H3,(H,26,28)
• InChI Key: YQFKGPWRXQYGDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H20N2O7S
• Molecular Weight: 492.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C25H20N2O7S and its molecular weight is 492.5. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

N-(1,3-benzodioxol-5-yl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide and related compounds have been studied for their structural aspects and properties. Research by Karmakar et al. (2007) focused on the structural aspects of two amide-containing isoquinoline derivatives. They found that these compounds form crystalline salts or gels upon treatment with mineral acids, demonstrating unique physical properties relevant to material science applications (Karmakar, Sarma, & Baruah, 2007).

Anticancer Activity

Sulfonamide derivatives, including those structurally related to N-(1,3-benzodioxol-5-yl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide, have been explored for their anticancer activity. Ghorab et al. (2015) synthesized a range of sulfonamide derivatives and evaluated their effectiveness against breast and colon cancer cell lines. They identified compounds with potent cytotoxic activity, highlighting the potential of these derivatives in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Antimicrobial Agents

The antimicrobial potential of quinazoline derivatives, similar to N-(1,3-benzodioxol-5-yl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide, has been investigated. Desai, Shihora, & Moradia (2007) conducted a study focusing on the synthesis of new quinazolines as potential antimicrobial agents. They reported significant antibacterial and antifungal activities of these compounds against various strains, suggesting their utility in combating microbial infections (Desai, Shihora, & Moradia, 2007).